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Compound of Interest

Compound Name: 4-Methyl-5-nonanol

Cat. No.: B104968

For researchers and professionals in scientific and pharmaceutical fields, the responsible
management of chemical waste is paramount for ensuring laboratory safety and environmental
protection. This guide provides a comprehensive, step-by-step procedure for the proper
disposal of 4-methyl-5-nonanol, a common aliphatic alcohol. Adherence to these protocols is
crucial for mitigating risks and maintaining regulatory compliance.

Chemical Safety Profile

4-Methyl-5-nonanol is recognized as a skin and eye irritant.[1][2] While specific quantitative
data on toxicity is not readily available, its classification as an irritant necessitates careful
handling to avoid direct contact. The following table summarizes its key identifiers and known

hazards.
Identifier Value
Chemical Name 4-Methyl-5-nonanol
CAS Number 154170-44-2
Molecular Formula C10H220
GHS Hazard Statements H315: Causes skin irritation

H319: Causes serious eye irritation

GHS Precautionary Statements P264, P280, P302+P352, P305+P351+P338
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Step-by-Step Disposal Protocol

The proper disposal of 4-methyl-5-nonanol is a critical final step in its laboratory lifecycle. The
following procedure is designed to ensure safety and compliance with typical hazardous waste
regulations.

1. Personal Protective Equipment (PPE): Before initiating any disposal procedures, it is
imperative to be outfitted with the appropriate personal protective equipment. This includes:

e Chemical-resistant gloves (e.g., nitrile)
o Safety goggles
e Alaboratory coat

2. Waste Segregation and Collection: Proper segregation is key to safe and efficient waste
management.

e Do not dispose of 4-methyl-5-nonanol down the drain or in regular solid waste containers.

[3]

o Collect waste 4-methyl-5-nonanol in a designated, chemically compatible container. This
container should be clearly labeled as "Hazardous Waste" and should specify the contents,
including the full chemical name "4-methyl-5-nonanol" and its associated hazards (e.qg.,
“Irritant”).

« Aliphatic alcohols like 4-methyl-5-nonanol are typically classified as non-halogenated
organic solvents. They can often be combined with other similar non-halogenated solvent
waste, provided there are no risks of hazardous reactions.[4] Always consult your institution's
specific waste management guidelines.

3. Waste Storage: Temporary storage of the hazardous waste container must be handled with

care.

o Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area.
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e Ensure the storage area is away from sources of ignition, as many organic solvents are
flammable.

e Secondary containment is recommended to mitigate the impact of potential spills.

4. Final Disposal: The ultimate disposal of the chemical waste must be conducted by licensed
professionals.

» Arrange for the collection of the hazardous waste by your institution's Environmental Health
and Safety (EHS) department or a licensed chemical waste disposal contractor.

e The recommended disposal method for aliphatic alcohols is typically through a licensed
chemical destruction facility or by controlled incineration with flue gas scrubbing.[3][5]

5. Container Management: Empty containers that once held 4-methyl-5-nonanol must also be
managed properly.

» Containers should be triple-rinsed with a suitable solvent (e.g., ethanol or acetone). The
rinsate should be collected and disposed of as hazardous waste.[5]

 After thorough cleaning, the container can often be recycled or disposed of as non-
hazardous waste. To prevent reuse, it is good practice to puncture the container before
disposal.[5]

Regulatory Considerations

In the United States, the Environmental Protection Agency (EPA) regulates hazardous waste
under the Resource Conservation and Recovery Act (RCRA). While 4-methyl-5-nonanol is not
specifically listed as a hazardous waste, it may be classified as such based on its
characteristics, particularly its ignitability.[2] Alcohols with a flashpoint below 140°F (60°C) are
considered ignitable hazardous waste (EPA waste code D001).[2] However, an exemption
exists for aqueous solutions containing less than 24% alcohol by volume.[1][6]

Experimental Protocols

This document provides procedural guidance for disposal and does not cite specific
experimental protocols that would necessitate detailed methodologies. The focus is on the
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operational aspects of waste management.

Disposal Workflow

The logical flow for the proper disposal of 4-methyl-5-nonanol is illustrated in the diagram
below. This visualization outlines the decision-making process from the point of waste
generation to its final disposition.
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Waste 4-Methyl-5-nonanol Generated
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Caption: Disposal workflow for 4-Methyl-5-nonanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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